Cas no 74129-19-4 (Polistes Mastoparan)

Polistes Mastoparan is a cationic amphipathic peptide derived from the venom of Polistes wasps. It exhibits potent hemolytic and antimicrobial activities, primarily due to its ability to disrupt cellular membranes by forming pores. The peptide's α-helical structure enhances its interaction with lipid bilayers, making it a valuable tool for studying membrane dynamics and ion channel mechanisms. Its broad-spectrum antimicrobial properties include efficacy against Gram-positive and Gram-negative bacteria, as well as fungi. Additionally, Polistes Mastoparan has been investigated for its role in modulating immune responses and inducing histamine release from mast cells. Its well-defined structure and functional versatility make it useful in biochemical and pharmacological research.

Polistes Mastoparan structure

Product Name:Polistes Mastoparan

CAS No:74129-19-4

MF:C₇₇H₁₂₇N₂₁O₁₈

MW:1634.96219754219

CID:569761

PubChem ID:16132143

Update Time:2025-10-13

Polistes Mastoparan Chemical and Physical Properties

Names and Identifiers

- L-Leucinamide,L-valyl-L-a-aspartyl-L-tryptophyl-L-lysyl-L-lysyl-L-isoleucylglycyl-L-glutaminyl-L-histidyl-L-isoleucyl-L-leucyl-L-seryl-L-valyl-
- H-VAL-ASP-TRP-LYS-LYS-ILE-GLY-GLN-HIS-ILE-LEU-SER-VAL-LEU-NH2
- L-Leucinamide,L-valyl-L-a-aspartyl-L-tryptophyl-L-lysyl-L-lysyl-L-isoleucylglycyl-L-glutaminyl...
- L-Leucinamide,L-valyl-L-a-aspartyl-L-tryptophyl-L-lysyl-L-lysyl-L-isoleucylglycyl-L-glutaminyl-L-histidyl-L-isoleucyl-L-leucy
- Polistes Mastoparan
- VAL-ASP-TRP-LYS-LYS-ILE-GLY-GLN-HIS-ILE-LEU-SER-VAL-LEU-NH2
- Mast cell degranulating peptide (polistes jadwagae)
- 74129-19-4
- CS-0135818
- L-Leucinamide,L-isoleucyl-L-asparaginyl-L-leucyl-L-lysyl-L-alanyl-L-leucyl-L-alanyl-L-alanyl-L-leucyl-L-alanyl-L-lysyl-L-alanyl-L-leucyl-
- SCHEMBL16197250
- HY-P2576
- DA-75327
- Mastoparan Polistes
- Inchi： 1S/C77H127N21O18/c1-13-43(11)63(97-68(107)50(24-18-20-28-79)88-66(105)49(23-17-19-27-78)89-70(109)54(31-45-34-84-48-22-16-15-21-47(45)48)91-71(110)56(33-60(102)103)93-74(113)61(81)41(7)8)75(114)85-36-59(101)87-51(25-26-58(80)100)67(106)92-55(32-46-35-83-38-86-46)72(111)98-64(44(12)14-2)77(116)94-53(30-40(5)6)69(108)95-57(37-99)73(112)96-62(42(9)10)76(115)90-52(65(82)104)29-39(3)4/h15-16,21-22,34-35,38-44,49-57,61-64,84,99H,13-14,17-20,23-33,36-37,78-79,81H2,1-12H3,(H2,80,100)(H2,82,104)(H,83,86)(H,85,114)(H,87,101)(H,88,105)(H,89,109)(H,90,115)(H,91,110)(H,92,106)(H,93,113)(H,94,116)(H,95,108)(H,96,112)(H,97,107)(H,98,111)(H,102,103)/t43-,44-,49-,50-,51-,52-,53-,54-,55-,56-,57-,61-,62-,63-,64-/m0/s1
- InChI Key： XKUYSBUJKLFGFG-XVGFDQGISA-N
- SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](CC1=CN=CN1)NC([C@H](CCC(N)=O)NC(CNC([C@H]([C@@H](C)CC)NC([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC(=O)O)NC([C@H](C(C)C)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N)=O)CC(C)C)=O)C(C)C)=O)=O)CC(C)C

Computed Properties

Exact Mass: 1633.96679629g/mol
Monoisotopic Mass: 1633.96679629g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 22
Hydrogen Bond Acceptor Count: 39
Heavy Atom Count: 116
Rotatable Bond Count: 68
Complexity: 3260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 15
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.2
Topological Polar Surface Area: 645Å²

Polistes Mastoparan Security Information

WGK Germany：3

Polistes Mastoparan Pricemore >>

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TRC	P688088-1mg	Polistes Mastoparan	74129-19-4	1mg	$98.00	2023-05-17
TRC	P688088-2.5mg	Polistes Mastoparan	74129-19-4	2.5mg	$196.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-200832-1mg	Polistes Mastoparan,	74129-19-4	1mg	￥699.00	2023-09-05
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